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Compound of Interest

Compound Name: (S)-3-Ethylmorpholine

Cat. No.: B1384832 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of (S)-3-
Ethylmorpholine, a key chiral intermediate in organic synthesis and pharmaceutical

development. This document outlines its key physicochemical characteristics, presents detailed

experimental protocols for their determination, and includes a workflow for the systematic

characterization of such compounds.

Core Physical Properties of (S)-3-Ethylmorpholine
(S)-3-Ethylmorpholine is a colorless liquid at room temperature. A summary of its key physical

properties is presented in the table below. It is important to note that some of the available data

does not specify the stereoisomer; however, the physical properties of the racemate and the

individual enantiomers are generally considered to be very similar.
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Physical Property Value Units

Molecular Formula C₆H₁₃NO -

Molecular Weight 115.17 g/mol

Appearance Colorless Liquid -

Boiling Point 134 - 135 °C

Density 0.91 g/cm³

Solubility in Water Soluble -

Refractive Index 1.437 -

Flash Point 32 °C

Experimental Protocols for Physical Property
Determination
Accurate determination of physical properties is crucial for the characterization and quality

control of (S)-3-Ethylmorpholine. The following section details standardized experimental

methodologies for measuring its key physical parameters.

Determination of Boiling Point (Capillary Method)
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For small sample volumes, the capillary method is a common and reliable technique.

Apparatus:

Thiele tube or oil bath

Thermometer (calibrated)

Capillary tube (sealed at one end)

Small test tube

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1384832?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1384832?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Heat source (e.g., Bunsen burner or heating mantle)

Liquid for heating bath (e.g., mineral oil)

Sample of (S)-3-Ethylmorpholine

Procedure:

A small amount of (S)-3-Ethylmorpholine is placed into the small test tube.

A capillary tube, sealed at one end, is inverted and placed into the test tube containing the

sample.

The test tube is attached to a thermometer, ensuring the sample is level with the

thermometer bulb.

The assembly is then immersed in a Thiele tube or an oil bath.

The heating bath is gently heated. As the temperature rises, a stream of bubbles will emerge

from the open end of the capillary tube.

The heating is discontinued once a steady stream of bubbles is observed.

The temperature at which the liquid just begins to enter the capillary tube upon cooling is

recorded as the boiling point.

Determination of Density (Oscillating U-tube Method)
Modern digital density meters, operating on the oscillating U-tube principle, provide a rapid and

highly accurate method for density determination, complying with standards such as ASTM

D4052.

Apparatus:

Digital Density Meter with an oscillating U-tube

Syringe for sample injection

Thermostatic control for the measuring cell
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Calibrating fluids (e.g., dry air and deionized water)

Sample of (S)-3-Ethylmorpholine

Procedure:

The instrument's measuring cell is cleaned and dried.

A two-point calibration is performed using dry air and deionized water at a known

temperature (e.g., 20°C).

The sample of (S)-3-Ethylmorpholine is drawn into a syringe, ensuring no air bubbles are

present.

The sample is injected into the measuring cell of the density meter.

The instrument measures the oscillation period of the U-tube containing the sample and

calculates the density.

The measurement is typically repeated to ensure reproducibility. The temperature of the

measurement is recorded.

Determination of Refractive Index (Abbe Refractometer)
The refractive index is a fundamental physical property that is a measure of how light

propagates through a substance. It is a valuable indicator of purity.

Apparatus:

Abbe refractometer

Constant temperature water bath

Light source (typically a sodium lamp, 589 nm)

Dropper or pipette

Sample of (S)-3-Ethylmorpholine
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Calibration standard (e.g., distilled water)

Procedure:

The refractometer is turned on, and the constant temperature water bath is set to the desired

temperature (e.g., 20°C) and allowed to circulate through the prisms.

The prisms of the refractometer are cleaned with a suitable solvent (e.g., ethanol) and

allowed to dry.

A drop of the (S)-3-Ethylmorpholine sample is placed on the surface of the measuring

prism.

The prisms are closed and locked.

The light source is positioned, and the eyepiece is adjusted to bring the dividing line between

the light and dark fields into sharp focus.

The control knob is turned to move the dividing line to the center of the crosshairs.

The refractive index is read from the instrument's scale.

Determination of Aqueous Solubility (Qualitative)
A qualitative assessment of solubility in water is a fundamental first step in characterizing a

compound's properties.

Apparatus:

Test tubes

Vortex mixer or shaker

Distilled water

Sample of (S)-3-Ethylmorpholine

Procedure:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1384832?utm_src=pdf-body
https://www.benchchem.com/product/b1384832?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1384832?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Approximately 1 mL of distilled water is placed in a clean test tube.

A small amount (e.g., 100 µL) of (S)-3-Ethylmorpholine is added to the test tube.

The mixture is agitated vigorously using a vortex mixer or by shaking for a set period (e.g., 1

minute).

The mixture is allowed to stand and is then visually inspected for the presence of a single,

clear phase (indicating solubility) or for the presence of cloudiness, an emulsion, or separate

layers (indicating insolubility or partial solubility).

Physicochemical Characterization Workflow
The systematic characterization of a small organic molecule like (S)-3-Ethylmorpholine is a

critical process in research and development. The following diagram illustrates a typical

workflow for determining its key physical and chemical properties.

Sample of (S)-3-Ethylmorpholine

Purity Assessment
(e.g., GC, HPLC, NMR)

Structural Confirmation
(e.g., NMR, MS, IR)

Physical Property Determination

Boiling Point Density Refractive Index Aqueous Solubility Spectroscopic Characterization
(UV-Vis, Fluorescence)

Thermal Analysis
(DSC, TGA)

Comprehensive Data Report
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Physicochemical characterization workflow for a small organic molecule.

To cite this document: BenchChem. [(S)-3-Ethylmorpholine: A Comprehensive Technical
Guide to its Physical Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1384832#physical-properties-of-s-3-ethylmorpholine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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